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Compound of Interest

Compound Name: 2-Bromo-3-phenylpropanoic acid

Cat. No.: B093534

An In-Depth Technical Guide to the Material Safety of 2-Bromo-3-phenylpropanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for 2-Bromo-3-
phenylpropanoic acid (CAS No. 16503-53-0), a compound of interest in various research and
development applications. The following sections detail its hazards, safe handling protocols,
and emergency procedures to ensure the safety of laboratory personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-3-phenylpropanoic acid
Is presented below. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source
Molecular Formula CoHoBrO:2 [1]
Molecular Weight 229.07 g/mol [1]

CAS Number 16503-53-0 [11[2]
Appearance Off-white powder [3]
Melting Point 200 °C (392 °F) [3]
Purity >95% [2]
Storage Temperature 2-8°C

Hazard Identification and GHS Classification

2-Bromo-3-phenylpropanoic acid is classified as a hazardous substance. The GHS

classification indicates that it can cause significant health effects upon exposure.

Hazard Class Category Hazard Statement

) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye H314: Causes severe skin
Irritation burns and eye damage
Specific target organ toxicity — )
] ] H335: May cause respiratory

single exposure (Respiratory 3

system)

irritation

Signal Word: Danger[1]

Hazard Pictograms:

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is crucial when working with 2-Bromo-3-

phenylpropanoic acid to minimize exposure and ensure a safe laboratory environment.
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Handling Procedures

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of dust or vapors.[4]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles or a face shield.[5]

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected prior to use.[4]

o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

e Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking in the
laboratory.[6]

e Dust Formation: Minimize the generation and accumulation of dust.[7]

Storage Conditions

o Container: Store in a tightly closed container in a dry and cool place.[4]
e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[3]
e Ventilation: The storage area should be well-ventilated.[4]

Emergency Procedures

In the event of accidental exposure or release, the following procedures should be followed
immediately.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention.[4]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[8]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including a respirator, chemical-resistant gloves, and safety goggles.
Avoid breathing dust.[8]

e Environmental Precautions: Prevent the substance from entering drains.[9]

e Containment and Cleanup:

[e]

Ventilate the area of the spill.

o

Sweep up the spilled material, avoiding dust generation.[7]

[¢]

Place the collected material into a suitable, closed container for disposal.[4]

[¢]

Clean the spill area with appropriate materials.

[e]

Dispose of waste in accordance with local, state, and federal regulations.[4]

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[3]

» Conditions to Avoid: No specific conditions to avoid have been reported.[3]
e Incompatible Materials: Strong oxidizing agents and strong bases.[3]

e Hazardous Decomposition Products: In the event of a fire, hazardous decomposition
products such as carbon oxides and hydrogen bromide gas may be formed.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/2-3-dibromo-3-phenylpropionic-acid.htm
https://www.chemicalbook.com/msds/b-bromo-b-phenylpropionic-acid.pdf
https://www.chemicalbook.com/msds/2-3-dibromo-3-phenylpropionic-acid.htm
https://static.cymitquimica.com/products/10/pdf/sds-F720398.pdf
https://pim-resources.coleparmer.com/sds/04495.pdf
https://www.chemicalbook.com/msds/b-bromo-b-phenylpropionic-acid.pdf
https://www.chemicalbook.com/msds/b-bromo-b-phenylpropionic-acid.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/168440
https://www.sigmaaldrich.com/US/en/sds/aldrich/168440
https://www.sigmaaldrich.com/US/en/sds/aldrich/168440
https://www.sigmaaldrich.com/US/en/sds/aldrich/168440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological Information

Detailed toxicological data for 2-Bromo-3-phenylpropanoic acid is not readily available.
However, based on its GHS classification, it is known to cause severe skin burns, serious eye
damage, and respiratory irritation.[1][10] The health hazards have not been fully investigated,
and the material should be handled as a potentially harmful substance.[11]

Visualized Workflows

The following diagrams illustrate the recommended workflows for emergency first-aid
procedures and the handling of accidental spills.

Exposure Type Immediate Action

Ingestion Rinse Mouth with Water]

T

Eye Contact Rinse Eyes with Water ] Medical Treatment

Seek Immediate Medical Attention

!

Skin Contact Remove Contaminated CIothing]

Inhalation Move to Fresh Air

NG

Click to download full resolution via product page

Caption: Workflow for First-Aid Measures Following Exposure.
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Caption: Step-by-Step Protocol for Accidental Spill Cleanup.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b093534?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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